Cas no 1488107-15-8 (4-cyclopropyl-1,1,1-trifluorobutan-2-ol)

• Product Name: 4-cyclopropyl-1,1,1-trifluorobutan-2-ol
• CAS No: 1488107-15-8
• MF: C₇H₁₁F₃O
• MW: 168.156852960587
• MDL: MFCD21261484
• CID: 4602056
• PubChem ID: 65596379
• Update Time: 2025-05-25

4-cyclopropyl-1,1,1-trifluorobutan-2-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopropanepropanol, α-(trifluoromethyl)-
• 4-Cyclopropyl-1,1,1-trifluorobutan-2-ol
• 4-cyclopropyl-1,1,1-trifluorobutan-2-ol

• MDL： MFCD21261484
• Inchi： 1S/C7H11F3O/c8-7(9,10)6(11)4-3-5-1-2-5/h5-6,11H,1-4H2
• InChI Key： QENFPLNBMFIKRB-UHFFFAOYSA-N
• SMILES： C(C1CC1)CC(O)C(F)(F)F

Additional information on 4-cyclopropyl-1,1,1-trifluorobutan-2-ol

Professional Introduction to 4-cyclopropyl-1,1,1-trifluorobutan-2-ol (CAS No. 1488107-15-8)

4-cyclopropyl-1,1,1-trifluorobutan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1488107-15-8, is a fluorinated alcohol that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both cyclopropyl and trifluoromethyl groups, which are known for their ability to modulate biological activity and improve metabolic stability. The structural features of 4-cyclopropyl-1,1,1-trifluorobutan-2-ol make it a promising candidate for further exploration in drug discovery and development.

The compound's molecular structure consists of a cyclopropyl ring attached to a trifluorobutyl backbone, with a hydroxyl group at the second carbon position. This arrangement introduces unique electronic and steric properties that can influence its interactions with biological targets. The trifluoromethyl group, in particular, is well-documented for its ability to enhance lipophilicity and metabolic resistance, making it a valuable moiety in the design of bioactive molecules. In contrast, the cyclopropyl ring contributes to rigidity and can affect binding affinity by introducing specific spatial constraints.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacological properties of fluorinated compounds like 4-cyclopropyl-1,1,1-trifluorobutan-2-ol. Molecular modeling studies have revealed that the compound exhibits favorable interactions with various enzyme targets, suggesting potential applications in treating inflammatory diseases and metabolic disorders. The hydroxyl group at the second carbon position also provides a site for further functionalization, allowing for the synthesis of derivatives with enhanced therapeutic profiles.

In the realm of drug discovery, the synthesis of fluorinated alcohols has been facilitated by innovative catalytic methods that improve yield and selectivity. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to construct the cyclopropyl-trifluorobutyl framework efficiently. These methodologies align with the growing emphasis on sustainable chemistry practices, reducing waste and minimizing hazardous byproducts. The development of such green chemistry approaches is crucial for ensuring the scalability and environmental compatibility of pharmaceutical manufacturing processes.

The biological activity of 4-cyclopropyl-1,1,1-trifluorobutan-2-ol has been preliminarily investigated in several in vitro assays. Initial results indicate that the compound demonstrates moderate efficacy in inhibiting key enzymes involved in inflammation pathways. This aligns with emerging research trends that highlight fluorinated alcohols as potential candidates for anti-inflammatory therapies. Additionally, preclinical studies have explored its interactions with membrane receptors, suggesting possible applications in neurodegenerative diseases where modulation of receptor activity is therapeutic.

The compound's stability under various conditions has also been a focus of recent studies. Fluorinated molecules are often challenging to synthesize due to their reactivity and sensitivity to hydrolysis. However, 4-cyclopropyl-1,1,1-trifluorobutan-2-ol has shown remarkable resilience in stability tests conducted under both acidic and basic conditions. This characteristic is particularly advantageous for pharmaceutical applications where shelf-life and storage stability are critical factors influencing drug formulation and delivery.

From an industrial perspective, the production of 4-cyclopropyl-1,1,1-trifluorobutan-2-ol has been optimized through process intensification techniques. Continuous flow reactors have been implemented to enhance reaction efficiency and reduce batch-to-batch variability. Such innovations underscore the pharmaceutical industry's commitment to leveraging advanced technologies to improve manufacturing precision and cost-effectiveness. The scalability of this process ensures that larger quantities of the compound can be produced reliably for both research and commercial purposes.

The regulatory landscape for fluorinated pharmaceuticals continues to evolve as new safety data becomes available. Regulatory agencies increasingly require comprehensive toxicological assessments before approving new drug candidates containing fluorine atoms. Fortunately, preliminary toxicology studies on 4-cyclopropyl-1,1,1-trifluorobutan-2-ol have yielded encouraging results regarding its safety profile. These findings support further development efforts while maintaining compliance with global regulatory standards.

In conclusion, 4-cyclopropyl-1,1,1-trifluorobutan-2-ol represents a compelling example of how structural innovation can lead to novel therapeutic agents. Its unique combination of cyclopropyl and trifluoromethyl groups offers multiple advantages in terms of biological activity modulation and metabolic stability. As research progresses into its full potential across various disease indications—particularly those involving inflammatory or neurodegenerative pathways—this compound is poised to make significant contributions to modern medicine.